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Compound of Interest

Compound Name: 2-(2-Azepanyl)phenyl methyl ether

CAS No.: 383129-03-1

Cat. No.: B11895659

Get Quote

Executive Summary
2-(2-Azepanyl)phenyl methyl ether represents a distinct class of ortho-substituted N-

arylamines where the bulky 7-membered azepane ring induces significant Steric Inhibition of

Resonance (SIR).[1] Unlike its para-isomer or acyclic analogs, this compound exhibits a

characteristic hypsochromic (blue) shift and hypochromic effect in its UV-Vis spectrum.[1]

This guide serves researchers requiring precise identification and quantification protocols,

contrasting the target compound with standard pharmacophores like 1-(2-

methoxyphenyl)piperazine.[1]

Chemical Identity & Structural Basis
To interpret the spectra, we must first establish the structural constraints affecting the

chromophore.[1]
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Feature Specification

Product Name 2-(2-Azepanyl)phenyl methyl ether

IUPAC Name 1-(2-Methoxyphenyl)azepane

CAS Number 383129-03-1

Chromophore
Anisole (Methoxybenzene) coupled to a cyclic

amine

Key Steric Factor

Ortho-Ortho Repulsion: The C2-Methoxy group

and the bulky Azepane ring force the nitrogen

lone pair out of planarity with the benzene ring.

[1]

UV-Vis Spectral Characteristics
The "Ortho-Effect" on Absorption
The UV-Vis spectrum of N-arylamines typically features a strong Charge Transfer (CT) band

resulting from the conjugation of the nitrogen lone pair with the aromatic

-system.[1]

Ideal Conjugation (Planar):

(seen in para-isomers).[1]

Steric Inhibition (Twisted): In 2-(2-Azepanyl)phenyl methyl ether, the 7-membered ring is

conformationally flexible ("floppy") but sterically demanding.[1] It clashes with the ortho-

methoxy group, twisting the N-Phenyl bond.[1]

Result: The conjugation is broken. The spectrum resembles a summation of the isolated

anisole and amine chromophores rather than a fully conjugated system.[1]

Comparative Spectral Data
Data represents typical values in polar aprotic solvents (e.g., Acetonitrile/DCM).
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Compound Structure Type (nm)
(L/mol[1]
[2]·cm)

Spectral
Interpretation

2-(2-

Azepanyl)phenyl

methyl ether

Ortho (7-ring) 280 – 285 Low (~2,500)

Blue-shifted.

Significant loss

of conjugation

due to azepane

bulk.[1]

1-(4-

Methoxyphenyl)a

zepane

Para (7-ring) 301 High (~12,000)

Red-shifted. Full

conjugation

(Planar N-Phenyl

bond).[1]

1-(2-

Methoxyphenyl)p

iperazine

Ortho (6-ring) 285 – 290 Medium (~4,000)

Standard

pharmacophore.

[1] Less steric

strain than

azepane.

2-Methoxy-N,N-

dimethylaniline
Ortho (Acyclic) 275 – 280 Low

Reference for

steric twist;

azepane is

slightly more

constrained.[1]

Analyst Note: Do not confuse the target with the para-isomer (CAS 168890-46-8), which

absorbs strongly >300 nm.[1] A peak shift of ~15–20 nm is the primary identifier for the ortho-

substitution pattern.[1]

Mechanistic Visualization (Steric Inhibition)[1]
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The following diagram illustrates the electronic decoupling caused by the steric clash between

the methoxy oxygen and the azepane ring hydrogens.

Anisole Chromophore
(Electron Donor)

Steric Clash
(Ortho-Methoxy vs Azepane)

Ortho Position

Azepane Ring
(Bulky Auxochrome)

Steric Bulk

Twisted N-Phenyl Bond
(Decoupled System)

Forces Rotation Hypsochromic Shift
(Blue Shift to ~280nm)

Reduces Resonance

Click to download full resolution via product page

Figure 1: Mechanism of Steric Inhibition of Resonance (SIR) in 2-(2-Azepanyl)phenyl methyl
ether.[1]

Experimental Protocol: Characterization Workflow
To ensure reproducible data for regulatory or development purposes, follow this self-validating

protocol.

Reagents & Equipment
Solvent: Acetonitrile (HPLC Grade) is preferred over Methanol to avoid hydrogen-bonding

shifts that mask fine structure.[1]

Blank: Pure solvent (matched cuvette).[1]

Concentration:

M (Target Absorbance 0.5 – 0.8 AU).[1]

Step-by-Step Methodology
Stock Solution Preparation:

Weigh 10.0 mg of 2-(2-Azepanyl)phenyl methyl ether.[1]

Dissolve in 100 mL Acetonitrile (Stock A: 100 µg/mL).

Validation: Sonicate for 5 mins to ensure complete dissolution of the oily free base.
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Dilution Series (Linearity Check):

Prepare three working standards: 10 µg/mL, 20 µg/mL, and 40 µg/mL.

Why? To verify Beer-Lambert Law compliance.[1] If linearity fails >50 µg/mL, aggregation

of the hydrophobic azepane ring may be occurring.[1]

Acquisition:

Scan Range: 200 nm – 400 nm.[1]

Scan Speed: Medium (avoid Fast scan to preserve peak shape).

Baseline Correction: Auto-zero with solvent blank.[1]

Data Analysis:

Locate

(Expect broad band ~280-285 nm).[1]

Calculate Molar Absorptivity (

).[1]

Pass Criteria:

must be < 290 nm.[1] If

nm, suspect contamination with para-isomer.[1]

Solvatochromic Effects
The choice of solvent significantly alters the spectral profile due to the basicity of the azepane

nitrogen.[1]
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Solvent Effect on Mechanism Recommendation

Cyclohexane Blue Shift (~278 nm)

Non-polar; stabilizes

the ground state (n-

electrons localized).[1]

Use for structural

confirmation (shows

fine structure).[1]

Acetonitrile Standard (~282 nm)

Dipolar aprotic; best

compromise for

solubility and spectral

clarity.[1]

Recommended for

QC.

Methanol Red Shift (~285 nm)

H-bonding with

Methoxy/Amine

stabilizes the excited

state (CT band).[1]

Acceptable, but cut-off

<210 nm is poor.[1]

0.1 M HCl
Disappearance of CT

Band

Protonation of

Nitrogen removes the

lone pair (

only).[1]

Use as Identity Test.

Identity Test (Acid Shift)
Procedure: Add 1 drop of conc. HCl to the cuvette.

Observation: The band at ~280 nm should collapse or shift significantly to ~270 nm

(resembling unsubstituted anisole).

Reasoning: Protonation locks the nitrogen lone pair, eliminating the auxochromic effect.[1]

This confirms the presence of the basic azepane nitrogen.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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